Nickel cobalt magnesium hydroxide

• CAS RN: 205764-36-9
• Molecular Formula: CoH6MgNiO6
• Molecular Weight: 243.98 g/mol
• IUPAC Name: magnesium;cobalt(2+);nickel(2+);hexahydroxide
• InChI: InChI=1S/Co.Mg.Ni.6H2O/h;;;6*1H2/q3*+2;;;;;;/p-6
• InChI Key: KRCOJSIHEMDIHM-UHFFFAOYSA-H
• Canonical SMILES: [OH-].[OH-].[OH-].[OH-].[OH-].[OH-].[Mg+2].[Co+2].[Ni+2]

Description

Nickel cobalt magnesium hydroxide is a useful research compound. Its molecular formula is CoH6MgNiO6 and its molecular weight is 243.98 g/mol. The purity is usually 95%.
BenchChem offers high-quality Nickel cobalt magnesium hydroxide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Nickel cobalt magnesium hydroxide including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

In this way, the reaction was conducted for 48 hours while continuously adding the aqueous solution of mixture of nickel nitrate, cobalt nitrate and magnesium nitrate, the aqueous ammonia and the aqueous solution of sodium hydroxide to the reactor. During the reaction, the concentration of ammonia in the reaction mixture (slurry) in the reactor was kept within a range from 1.0 to 1.3 mol/L and the reaction temperature was kept at 30° C.±1° C. with a temperature controller. After the completion of the reaction, the slurry in the reactor was filtered, lashed with water and dried to provide a powder of nickel cobalt magnesium hydroxide.